Cas no 216393-55-4 (Methyl 3,5-difluorobenzoate)
Methyl 3,5-difluorobenzoate structure
Product Name:Methyl 3,5-difluorobenzoate
CAS No:216393-55-4
MF:C8H6F2O2
MW:172.128849506378
MDL:MFCD01318160
CID:92447
PubChem ID:2775360
Update Time:2025-08-04
Methyl 3,5-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,5-difluorobenzoate
- 3,5-Difluorobenzoic acid methyl ester
- 594601_ALDRICH
- AC1MCQ6C
- ACMC-209fmq
- CTK4E7374
- MolPort-000-157-171
- SureCN521670
- 216393-55-4
- CS-0128916
- MFCD01318160
- FT-0628510
- SY019193
- SCHEMBL521670
- EN300-175262
- A815555
- DTXSID30379539
- Benzoic acid, 3,5-difluoro-, methyl ester
- JBEJPGWPXIIQBB-UHFFFAOYSA-N
- Methyl-3,5-difluorophenylacetate
- PS-8667
- AKOS007930283
- 3,5-Difluorobenzoicacid methyl ester
-
- MDL： MFCD01318160
- Inchi： 1S/C8H6F2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
- InChI Key： JBEJPGWPXIIQBB-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C(=O)OC)C=1)F
Computed Properties
- Exact Mass: 172.03400
- Monoisotopic Mass: 172.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.265 g/mL at 25 °C(lit.)
- Melting Point: 23-27 °C(lit.)
- Boiling Point: 187-189 °C(lit.)
- Flash Point: 170 °C
- Refractive Index: n20/D 1.4740(lit.)
- PSA: 26.30000
- LogP: 1.75140
- Solubility: Unable or difficult to mix
Methyl 3,5-difluorobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 3,5-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-WA398-1g |
Methyl 3,5-difluorobenzoate |
216393-55-4 | 98% | 1g |
￥383.0 | 2022-02-28 | |
| Chemenu | CM161938-500g |
Methyl 3,5-difluorobenzoate |
216393-55-4 | 95% | 500g |
$796 | 2021-06-16 | |
| Fluorochem | 008811-1g |
Methyl 3,5-difluorobenzoate |
216393-55-4 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 008811-100g |
Methyl 3,5-difluorobenzoate |
216393-55-4 | 98% | 100g |
￡327.00 | 2022-02-28 | |
| Alichem | A015008205-250mg |
Methyl 3,5-difluorobenzoate |
216393-55-4 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A015008205-500mg |
Methyl 3,5-difluorobenzoate |
216393-55-4 | 97% | 500mg |
$839.45 | 2023-09-02 | |
| Alichem | A015008205-1g |
Methyl 3,5-difluorobenzoate |
216393-55-4 | 97% | 1g |
$1549.60 | 2023-09-02 | |
| Apollo Scientific | PC4186-1g |
Methyl 3,5-difluorobenzoate |
216393-55-4 | 98% | 1g |
￡10.00 | 2023-04-13 | |
| Apollo Scientific | PC4186-5g |
Methyl 3,5-difluorobenzoate |
216393-55-4 | 98% | 5g |
£15.00 | 2025-02-21 | |
| Apollo Scientific | PC4186-25g |
Methyl 3,5-difluorobenzoate |
216393-55-4 | 98% | 25g |
£27.00 | 2025-02-21 |
Methyl 3,5-difluorobenzoate Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
216393-55-4 (Methyl 3,5-difluorobenzoate) Related Products
- 451-02-5(Ethyl 3-fluorobenzoate)
- 403-33-8(4-Fluorobenzoic Acid Methyl Ester)
- 773873-72-6(Methyl 3,4,5-trifluorobenzenecarboxylate)
- 14659-60-0(Methyl 4-fluoro-2,6-dimethylbenzoate)
- 660416-36-4(3-Fluoro-5-(methoxycarbonyl)benzoic acid)
- 369-25-5(Methyl 3,4-difluorobenzoate)
- 898598-33-9(Methyl 4-fluorobenzoate)
- 455-68-5(3-Fluorobenzoic Acid Methyl Ester)
- 17449-48-8(Dimethyl 5-fluoroisophthalate)
- 106014-25-9(methyl 4-fluoro-2-formyl-benzoate)
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